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Compound of Interest

(2-lodo-4-
Compound Name:

(trifluoromethyl)phenyl)methanol

Cat. No.: B572646

. Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (2-lodo-4-
(trifluoromethyl)phenyl)methanol (CAS No. 873005-49-3). The information compiled is
based on data from suppliers and safety data sheets for structurally related compounds,

intended to provide a robust safety protocol in the absence of a dedicated Safety Data Sheet

(SDS) for this specific chemical.

~hemical Identificati | Physical F .

Identifier

Value

Chemical Name

(2-lodo-4-(trifluoromethyl)phenyl)methanol

Synonyms

2-lodo-4-(trifluoromethyl)benzyl alcohol, [2-lodo-
4-(trifluoromethyl)phenyllmethanol

CAS Number

873005-49-3[1]

Molecular Formula

CsHeF310[1]

Molecular Weight

302.03 g/mol [1]

Purity

Typically =296%
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Note: Physical properties such as melting point, boiling point, and density are not consistently

reported across suppliers. It should be handled as a solid or liquid based on laboratory

conditions.

Hazard Identification and GHS Classification

While a specific GHS classification for (2-lodo-4-(trifluoromethyl)phenyl)methanol is not

universally established, based on data for structurally similar compounds, including other

iodinated and trifluoromethyl-substituted aromatic compounds, the following GHS

classifications are anticipated.

Pictograms:

lwialt text

Signal Word:Warning

Hazard Statements:

Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Precautionary Statements:
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON
P301+P312 ]

CENTER/doctor if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P330 Rinse mouth.

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash before
P362

reuse.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P405 Store locked up.

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

PEOL Dispose of contents/container to an approved
waste disposal plant.

Toxicological Information

Specific toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal concentration,
50%) for (2-lodo-4-(trifluoromethyl)phenyl)methanol are not readily available. However,
based on the hazard statements for similar compounds, it is presumed to be harmful if
ingested, and may cause irritation to the skin, eyes, and respiratory system. The trifluoromethyl
group can enhance the lipophilicity of the molecule, potentially leading to increased
bioavailability and stability, which are important considerations in assessing its toxicological
profile.

Handling and Storage
4.1. Engineering Controls:

o Work with this compound should be conducted in a well-ventilated laboratory, preferably
within a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.
4.2. Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
o Skin Protection:

o Wear a flame-retardant, chemical-resistant lab coat.

o Gloves: Nitrile or neoprene gloves are recommended. Latex gloves may not provide
sufficient protection. Always inspect gloves for integrity before use.

» Respiratory Protection: If working outside of a fume hood or if dust/aerosols are generated,
use a NIOSH-approved respirator with appropriate cartridges for organic vapors.

4.3. Hygiene Measures:
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e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.

e Do not eat, drink, or smoke in the laboratory.

4.4, Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from direct sunlight, heat, and incompatible materials such as strong oxidizing

agents.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Accidental Release and Disposal
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6.1. Spill Response:

Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE as described in Section 4.2.

» For solid spills, carefully sweep or scoop up the material and place it in a designated, labeled
container for disposal. Avoid generating dust.

 For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

o Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal as
hazardous waste.

6.2. Waste Disposal:

» Dispose of (2-lodo-4-(trifluoromethyl)phenyl)methanol and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not dispose of
down the drain or in regular trash.

Experimental Protocols

While a specific, detailed experimental protocol for the use of (2-lodo-4-
(trifluoromethyl)phenyl)methanol was not found in the immediate search, a common
synthetic route to this compound involves the reduction of the corresponding aldehyde. The
following is a generalized protocol based on a cited synthesis.[1]

Synthesis of (2-lodo-4-(trifluoromethyl)phenyl)methanol from 2-lodo-4-
(trifluoromethyl)benzaldehyde

Materials:
e 2-lodo-4-(trifluoromethyl)benzaldehyde
e Sodium borohydride (NaBHa)

¢ Methanol (MeOH)
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e Dichloromethane (DCM)

o Saturated aqueous ammonium chloride (NH4Cl)

o Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

e Magnetic stirrer and stir bar

e |ce bath

o Separatory funnel

 Rotary evaporator

Procedure:

e Dissolve 2-lodo-4-(trifluoromethyl)benzaldehyde in methanol in a round-bottom flask
equipped with a magnetic stir bar.

e Cool the solution to 0 °C in an ice bath.

e Slowly add sodium borohydride to the stirred solution in small portions.

o Monitor the reaction by thin-layer chromatography (TLC) until the starting material is
consumed.

e Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

» Extract the aqueous layer with dichloromethane.

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to yield the crude product.

 Purify the crude product by flash column chromatography on silica gel.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Considerations for this Protocol:

e Sodium borohydride is a flammable solid and reacts with water to produce flammable
hydrogen gas. Handle with care and add slowly to the reaction mixture.

« Methanol is flammable and toxic. All manipulations should be performed in a fume hood.

e Dichloromethane is a volatile and potentially carcinogenic solvent. Handle in a fume hood
with appropriate PPE.

Visualizations

DOT Script for General Laboratory Workflow

Click to download full resolution via product page

Caption: General workflow for handling and synthesizing (2-lodo-4-
(trifluoromethyl)phenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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